[(3S,4R,5R,6S)-5-hydroxy-2-methoxy-6-methyl-4-(4-methylphenyl)sulfonyloxyoxan-3-yl] acetate

• Molecular Formula: C16H22O8S
• Molecular Weight: 374.4 g/mol
• IUPAC Name: [(3S,4R,5R,6S)-5-hydroxy-2-methoxy-6-methyl-4-(4-methylphenyl)sulfonyloxyoxan-3-yl] acetate
• InChI: InChI=1S/C16H22O8S/c1-9-5-7-12(8-6-9)25(19,20)24-14-13(18)10(2)22-16(21-4)15(14)23-11(3)17/h5-8,10,13-16,18H,1-4H3/t10-,13+,14+,15-,16?/m0/s1
• InChI Key: RQWIFFZBWFOWSZ-DXWPRHNWSA-N
• Isomeric SMILES: C[C@H]1[C@H]([C@H]([C@@H](C(O1)OC)OC(=O)C)OS(=O)(=O)C2=CC=C(C=C2)C)O
• Canonical SMILES: CC1C(C(C(C(O1)OC)OC(=O)C)OS(=O)(=O)C2=CC=C(C=C2)C)O

Description

[(3S,4R,5R,6S)-5-hydroxy-2-methoxy-6-methyl-4-(4-methylphenyl)sulfonyloxyoxan-3-yl] acetate is a specialized carbohydrate derivative of significant interest in synthetic organic and medicinal chemistry. Its structure features a strategically positioned tosylate (p-toluenesulfonate) ester group, which serves as an excellent leaving group, making this compound a versatile intermediate for nucleophilic substitution reactions. Researchers can utilize this molecule to introduce complex functionalities at the C-4 position of the sugar ring, facilitating the synthesis of novel nucleosides, glycolipids, or other stereochemically defined glycosylated compounds. The concurrent acetate protecting group allows for further selective deprotection and functionalization, offering a multi-functional building block for constructing structurally diverse chemical libraries. This compound is provided as a high-purity material to ensure reproducibility and reliability in advanced research settings. For Research Use Only. Not for diagnostic or personal use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features and Substituents

The table below highlights key structural differences and similarities:

Compound Name / CAS	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Intended Use(s)
Target Compound	4-(4-Methylphenyl)sulfonyloxy, 5-hydroxy, 2-methoxy, acetate	Not Provided	~478*	Inferred: Synthetic intermediate
[(2R,3S,4R,5R,6S)-5-Acetamido-3,4-diacetyloxy-6-(4-methylphenoxy)oxan-2-yl]methyl acetate (263746-44-7)	4-methylphenoxy, 5-acetamido, 3,4-diacetyloxy	C₂₁H₂₇NO₉	437.44	Pharmacological research, intermediates
8-O-Acetylshanzhiside Methyl Ester	Multiple acetyloxy groups, methyl ester	Not Provided	~500*	Supplements, beverages, cosmetics
[(2R,3S,4S,5R,6R)-3,4,5,6-Tetrahydroxyoxan-2-yl]methyl acetate (64780-50-3)	Four hydroxy groups, acetate	C₈H₁₄O₈	238.19	Not Specified

*Estimated based on structural analogs.

Key Observations:

• Sulfonyloxy vs. Phenoxy/Acetamido Groups: The target’s sulfonyloxy group (electron-withdrawing) contrasts with the phenoxy (electron-donating) or acetamido groups in CAS 263746-44-7 . This difference impacts reactivity: sulfonates are better leaving groups, favoring nucleophilic substitution, whereas phenoxy groups enhance stability.
• Acetylation Patterns : The target’s single acetate contrasts with diacetyloxy groups in CAS 263746-44-7 and multiple acetylations in 8-O-acetylshanzhiside. Increased acetylation typically enhances metabolic stability but reduces solubility .
• Hydroxy vs. Methoxy Groups : The target’s 5-hydroxy and 2-methoxy groups balance polarity, whereas [(2R,3S,4S,5R,6R)-3,4,5,6-tetrahydroxyoxan-2-yl]methyl acetate is highly hydrophilic due to four hydroxy groups.

Physicochemical Properties

• Lipophilicity : The target’s 4-methylphenylsulfonyloxy and acetate groups likely increase logP compared to hydroxy-rich analogs like CAS 64780-50-3 .
• Collision Cross-Section (CCS) : While CCS data for the target is unavailable, analogs like CID 157009776 (CCS ~240 Ų for [M+H]+) suggest similar oxane derivatives exhibit moderate molecular size.

Q & A

Q. Optimization Tips :

• Use inert atmospheres (N₂/Ar) to prevent oxidation of sensitive intermediates .
• Monitor reaction progress via TLC or HPLC to terminate steps at optimal conversion (~90–95%) .

Basic: How can NMR spectroscopy resolve stereochemical ambiguities in this compound’s structure?

Answer:
Advanced 2D NMR techniques are critical:

• NOESY/ROESY : Identifies spatial proximity between protons (e.g., axial vs. equatorial substituents on the oxane ring) .
• HSQC/HMBC : Correlates $^1\text{H}$-$^{13}\text{C}$ couplings to confirm connectivity, especially for quaternary carbons (e.g., sulfonate attachment site) .
• $^1\text{H}$-$^1\text{H}$ COSY : Maps vicinal coupling to assign chair conformations .

Example : A downfield shift (~δ 5.2 ppm) for H-4 in $^1\text{H}$ NMR indicates sulfonate esterification, while acetate methyl protons appear at δ 2.0–2.1 ppm .

Advanced: How can conflicting hydrolysis kinetic data for the sulfonate ester group be reconciled?

Answer:
Discrepancies often arise from solvent polarity and nucleophile strength. Methodological approaches include:

• Controlled hydrolysis studies : Compare rates in buffered aqueous solutions (pH 7.4 vs. 1.2) and aprotic solvents (DMF, DMSO) .
• Computational modeling : Use DFT (Density Functional Theory) to predict transition states and activation energies, cross-validated with experimental $k_{\text{obs}}$ values .

Table 1 : Hydrolysis Half-Lives Under Varied Conditions

Condition	$t_{1/2}$ (h)	Mechanism
pH 7.4, 37°C	48	Nucleophilic attack
0.1 M NaOMe in MeOH	12	Alkaline cleavage
DMSO, 25°C	>200	Stability in aprotic media

Advanced: What strategies mitigate racemization during stereocontrolled synthesis of the oxane ring?

Answer:
Racemization risks arise during sulfonylation and acetylation. Mitigation methods:

• Low-temperature reactions : Perform sulfonylation below 0°C to limit epimerization .
• Enzymatic resolution : Use lipases (e.g., Candida antarctica) to selectively hydrolyze undesired enantiomers .
• Chiral auxiliaries : Temporarily introduce bulky groups (e.g., trityl) to shield stereocenters during reactive steps .

Critical Note : X-ray crystallography (via SHELXL ) provides definitive stereochemical validation post-synthesis.

Advanced: How does the 4-methylphenyl sulfonate group influence regioselectivity in nucleophilic substitutions?

Answer:
The electron-withdrawing sulfonate enhances electrophilicity at C-4, directing nucleophiles (e.g., amines, thiols) to this position. Methodological insights:

• Competitive kinetics : Compare substitution rates at C-4 vs. other positions using $^{19}\text{F}$-NMR (if fluorinated analogs exist) .
• Hammett analysis : Correlate substituent effects (σ values) on the aryl group with reaction rates to quantify electronic contributions .

Example : The 4-methyl group marginally reduces sulfonate electrophilicity (vs. unsubstituted phenyl), slowing SN2 reactions by ~20% .

Basic: What solubility challenges arise in formulating this compound for biological assays?

Answer:
The sulfonate and acetate groups confer amphiphilic properties. Strategies include:

• Co-solvent systems : Use DMSO-water mixtures (≤10% DMSO) for in vitro assays .
• Micellar encapsulation : Employ non-ionic surfactants (e.g., Tween-80) to enhance aqueous dispersion .
• Prodrug approaches : Temporarily mask polar groups (e.g., esterify sulfonate as a lipophilic tert-butyl ester) .

Advanced: How can computational docking predict interactions between this compound and glycosidase enzymes?

Answer:
Workflow :

Protein preparation : Retrieve enzyme structures (e.g., PDB ID 1XSI) and optimize protonation states at physiological pH .

Ligand parameterization : Assign partial charges using AM1-BCC or RESP methods.

Molecular docking : Use AutoDock Vina or Schrödinger Glide to simulate binding poses, focusing on hydrogen bonds with catalytic residues (e.g., Glu, Asp) .

Validation : Compare docking scores ($\Delta G$) with experimental IC₅₀ values from kinetic assays .

Advanced: What analytical techniques resolve overlapping HPLC peaks for diastereomeric byproducts?

Answer:

• Chiral stationary phases : Use columns with cellulose tris(3,5-dimethylphenylcarbamate) for enantiomeric separation .
• LC-MS/MS : Combine retention time with mass fragmentation patterns (e.g., m/z 349 → 287 for acetate loss) .
• Circular Dichroism (CD) : Detect Cotton effects at ~220 nm to distinguish diastereomers .